Cas no 410071-22-6 (2-(Acetyloxy)benzoic Acid 4-(Chloromethyl)phenyl Ester)

• Product Name: 2-(Acetyloxy)benzoic Acid 4-(Chloromethyl)phenyl Ester
• CAS No: 410071-22-6
• MF: C₁₆H₁₃ClO₄
• MW: 304.725023984909
• CID: 1064268
• PubChem ID: 10859700
• Update Time: 2025-04-20

2-(Acetyloxy)benzoic Acid 4-(Chloromethyl)phenyl Ester Chemical and Physical Properties

Names and Identifiers

• 2-(Acetyloxy)benzoic Acid 4-(Chloromethyl)phenyl Ester
• [4-(chloromethyl)phenyl] 2-acetyloxybenzoate
• 2-(ACETYLOXY)BENZOIC ACID 4-(CHLOROMETHYL)PHENYL ESTER,WHITE POWDER
• DB-301930
• 410071-22-6
• 4-(Chloromethyl)phenyl 2-(Acetyloxy)benzoate
• SCHEMBL4134522
• DTXSID50446212

• Inchi： 1S/C16H13ClO4/c1-11(18)20-15-5-3-2-4-14(15)16(19)21-13-8-6-12(10-17)7-9-13/h2-9H,10H2,1H3
• InChI Key： HPVHLAMKCLTACJ-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(=CC=1)OC(C1C=CC=CC=1OC(C)=O)=O

Computed Properties

• Exact Mass: 304.05000
• Monoisotopic Mass: 304.0502366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.60000
• LogP: 3.56990